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Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the impact and friction sensitivity of two common
nitrate ester explosives: Ethylene Glycol Dinitrate (EGDN) and Pentaerythritol Tetranritrate
(PETN). The information presented is intended to inform safe handling and storage procedures
in research and development settings. The data is compiled from various experimental studies
and presented alongside the methodologies used to obtain them.

Quantitative Sensitivity Data

The sensitivity of an explosive to external stimuli such as impact and friction is a critical
parameter for its safe handling. The following table summarizes the experimentally determined
values for EGDN and PETN. It is important to note that these values can be influenced by

factors such as purity, crystal size, and the presence of additives[1].

Impact Sensitivity (BAM Friction Sensitivity (BAM

Explosive Material o
Fallhammer) Friction Apparatus)

>353 N (no reaction observed)

EGDN 0.133- 0.2 J[2][3
[2103] 4]

PETN (dry) 3-4 J[1] ~60 N[1]

Note: Lower impact energy values and lower friction force values indicate greater sensitivity.
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Experimental Protocols

The data presented in this guide were primarily obtained using standardized testing methods
developed by the German Federal Institute for Materials Research and Testing (BAM).

1. BAM Fallhammer Impact Test

The BAM Fallhammer test is a standardized procedure to determine the impact sensitivity of
solid and liquid substances[5][6][7][8][9].

o Apparatus: The test apparatus consists of a drop weight of a specified mass that can be
released from varying heights onto a sample confined in a steel cylinder and guide ring
assembly placed on a steel anvil.

o Sample Preparation: A small, measured amount of the explosive substance (typically around
40 mm?3) is placed into the sample holder[3][6]. For solid samples, a consistent particle size
is achieved by sieving[10].

e Procedure:
o The sample is placed on the anvil of the fallhammer.
o Adrop weight (e.g., 1 kg, 5 kg, or 10 kg) is raised to a specific height[3].
o The weight is released, allowing it to impact the sample.

o The outcome is observed for any signs of reaction, such as an explosion, flame, smoke, or
audible report[6][7].

o The "up-and-down" or Bruceton method is typically employed, where the drop height is
adjusted based on the previous result (increased after a "no-go" and decreased after a
"go") to determine the height at which there is a 50% probability of initiation (Hso)[3].

o The impact energy is then calculated in Joules (J) based on the drop height and the mass
of the weight.

2. BAM Friction Apparatus Test
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The BAM friction test is used to determine the sensitivity of a substance to frictional stimuli[11]
[12].

e Apparatus: The apparatus consists of a fixed porcelain pin and a movable porcelain plate.
The plate is mounted on a carriage that moves back and forth once over a distance of 10
mm([10][11]. A loading arm with various weights applies a defined force to the porcelain
pin[11][12].

o Sample Preparation: A small amount of the substance (approximately 10 mm3) is placed on
the porcelain plate[10][13].

e Procedure:
o The sample is placed on the porcelain plate beneath the porcelain pin.

o A specific load is applied to the pin using the weighted arm. The load can be varied from 5
N to 360 N[10][12].

o The motor is activated, causing the porcelain plate to move back and forth under the pin
once.

o The outcome is observed for any reaction, such as an explosion, sparks, or crackling
sounds. A "go" is recorded if a reaction occurs[13].

o The test is typically performed in a series of trials (e.g., 1-in-6 method) to determine the
lowest load at which a reaction occurs[14].

Initiation Pathway Visualization

The initiation of decomposition in both EGDN and PETN under mechanical stimuli is believed
to begin with the homolytic cleavage of the weakest chemical bond in the molecule, which is
the O-NO:z bond[15][16]. This initial step generates highly reactive radical species that then
propagate a rapid, exothermic decomposition, leading to detonation.

The following diagram illustrates this fundamental initiation step.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


http://www.utec-corp.com/wp-content/uploads/2021/02/BAM.pdf
https://mueller-instruments.de/fileadmin/Downloads/instruments-medien/BAM_Reibungstestgeraet_-_FSKM_10.pdf
https://etusersgroup.org/un-friction-bam
http://www.utec-corp.com/wp-content/uploads/2021/02/BAM.pdf
http://www.utec-corp.com/wp-content/uploads/2021/02/BAM.pdf
https://mueller-instruments.de/fileadmin/Downloads/instruments-medien/BAM_Reibungstestgeraet_-_FSKM_10.pdf
https://etusersgroup.org/un-friction-bam
https://www.osti.gov/servlets/purl/273797
https://etusersgroup.org/un-friction-bam
https://mueller-instruments.de/fileadmin/Downloads/instruments-medien/BAM_Reibungstestgeraet_-_FSKM_10.pdf
https://www.osti.gov/servlets/purl/273797
https://publications.drdo.gov.in/ojs/index.php/dsj/article/download/14802/7253
https://pmc.ncbi.nlm.nih.gov/articles/PMC9928408/
https://pubs.acs.org/doi/10.1021/acsomega.0c03133
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

EGDN Initiation

EGDN Molecule | Impact or Friction .
(C2Ha(ONO2)2) ) 'kAIkoxy Radical + 2NO2¢

T _ _
Rapid Exothermic
PETN Initiation / Decomposition

PETN Molecule ) Impact or Friction [~ . )
»| Alkoxy Radical + 4NO2¢
( (C(CH20NO2)4) | AKoxy Radi 2

Click to download full resolution via product page

Caption: Initial decomposition step for EGDN and PETN.

Discussion

The experimental data clearly indicates that EGDN is significantly more sensitive to impact than
PETN. An impact energy of as low as 0.133 J can initiate EGDN, while PETN requires a much
higher energy of 3-4 J. This places EGDN in the category of primary explosives, which are
highly sensitive and can be initiated by relatively low-energy stimuli[2]. PETN, on the other
hand, is classified as a secondary explosive, being less sensitive to accidental initiation[1].

Conversely, the available data suggests that EGDN is remarkably insensitive to friction, with no
reaction observed at forces up to 353 N. In contrast, PETN is moderately sensitive to friction,
with an initiation threshold of around 60 N. This difference in friction sensitivity is a critical
consideration for handling and processing.

The initial step in the decomposition of both molecules is the scission of the O-NO:z bond, a
process that is facilitated by the energy imparted from impact or friction[16]. The subsequent
reactions of the resulting radical species lead to the rapid release of energy and gaseous
products that characterize an explosion. The lower impact sensitivity of EGDN suggests that its
O-NO:2 bonds are more susceptible to breaking under mechanical shock compared to those in
the PETN molecule.
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For professionals in research and drug development who may encounter these materials, it is
imperative to adhere to strict safety protocols. The high impact sensitivity of EGDN
necessitates extreme caution to prevent accidental drops or impacts. While its friction
sensitivity appears low, all energetic materials should be handled with non-sparking tools and
on surfaces that minimize friction. For PETN, both impact and friction are significant hazards
that must be carefully managed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://pubs.acs.org/doi/10.1021/acsomega.0c03133
https://www.benchchem.com/product/b1195984#comparative-sensitivity-of-egdn-and-petn-to-impact-and-friction
https://www.benchchem.com/product/b1195984#comparative-sensitivity-of-egdn-and-petn-to-impact-and-friction
https://www.benchchem.com/product/b1195984#comparative-sensitivity-of-egdn-and-petn-to-impact-and-friction
https://www.benchchem.com/product/b1195984#comparative-sensitivity-of-egdn-and-petn-to-impact-and-friction
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1195984?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

